1-(methylsulfonyl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-methylsulfonyl-N-[(4-oxo-3H-phthalazin-1-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H20N4O4S/c1-25(23,24)20-8-6-11(7-9-20)15(21)17-10-14-12-4-2-3-5-13(12)16(22)19-18-14/h2-5,11H,6-10H2,1H3,(H,17,21)(H,19,22)
• InChI Key: SXMSTFWKARIXHV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NCC2=NNC(=O)C3=CC=CC=C32
• Molecular Formula: C16H20N4O4S
• Molecular Weight: 364.4 g/mol

Description

1-(methylsulfonyl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C16H20N4O4S and its molecular weight is 364.42. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Pharmacology

• Chiral Sulfinamides in Asymmetric Synthesis : Chiral sulfinamides, like tert-butanesulfinamide, have been extensively utilized as chiral auxiliaries in the stereoselective synthesis of amines and their derivatives. These methodologies offer access to structurally diverse N-heterocycles, crucial for natural products and therapeutically relevant compounds, suggesting a potential avenue for the synthesis and application of the given compound in developing pharmacologically active agents (Philip et al., 2020).

• Sulfonamide Antibiotics and Inhibitors : Sulfonamide compounds are a significant class of synthetic bacteriostatic antibiotics used for treating bacterial infections. They also find applications as diuretics, carbonic anhydrase inhibitors, and antiepileptics. This highlights the chemical versatility and potential pharmacological applications of sulfonamide-based compounds, which may include derivatives of the compound (Gulcin & Taslimi, 2018).

Environmental Science

• Degradation of Sulfonamides in the Environment : Studies focusing on the fate and behavior of sulfonylurea herbicides in soil environments, including degradation and leaching potentials, underscore the environmental impact of sulfonamide compounds. These insights are crucial for assessing the environmental safety and degradation pathways of novel sulfonamide derivatives, including the compound of interest (Sarmah et al., 1998).

Material Science

• Polymer Modification for Nanofiltration Membranes : The modification of polysulfones, such as polyethersulfone (PES), to increase membrane hydrophilicity for nanofiltration applications, demonstrates the material science applications of sulfone-based compounds. This suggests potential research avenues in modifying polymers with sulfone derivatives for enhanced performance in filtration technologies (Bruggen, 2009).